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Authored by a Senior Application Scientist
This guide provides a comprehensive technical overview of 2,5,5-trimethyl-2-hexene, a

branched aliphatic alkene. With the CAS Number 40467-04-7, this compound serves as a

versatile intermediate in various organic synthesis applications.[1] This document is structured

to provide researchers, scientists, and drug development professionals with detailed

information on its properties, synthesis, characterization, handling, and potential applications,

grounded in established scientific principles.

Core Physicochemical & Structural Properties
2,5,5-Trimethyl-2-hexene is a C9 hydrocarbon characterized by a trisubstituted double bond

and a quaternary carbon center containing a tert-butyl group.[2][3] These structural features

dictate its physical properties and chemical reactivity.

Molecular Structure
The molecular structure of 2,5,5-trimethyl-2-hexene is foundational to understanding its

behavior in chemical reactions.

Caption: Molecular Structure of 2,5,5-Trimethyl-2-hexene.
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Quantitative Data Summary
The key physical and chemical properties are summarized below. These values are critical for

designing experiments, particularly for purification steps like distillation and for ensuring safe

handling.

Property Value Source(s)

CAS Number 40467-04-7 [2][3][4]

Molecular Formula C₉H₁₈ [2][3][5]

Molecular Weight 126.24 g/mol [2][3][5][6]

Boiling Point 127 - 134.1 °C at 760 mmHg [1][3][7]

Density 0.734 - 0.740 g/cm³ [1][3][7]

Refractive Index 1.421 - 1.424 [3][7]

Flash Point 16.8 °C [3]

InChIKey
HRQAGBJHQCEBBY-

UHFFFAOYSA-N
[2][7]

Synthesis & Purification
While specific, detailed synthesis routes for 2,5,5-trimethyl-2-hexene are not extensively

published in peer-reviewed literature, its structure strongly suggests it is a product of isobutene

oligomerization. Acid-catalyzed dimerization of isobutene typically yields a mixture of C8

isomers (e.g., 2,4,4-trimethyl-1-pentene and 2,4,4-trimethyl-2-pentene). The formation of a C9

isomer like 2,5,5-trimethyl-2-hexene likely involves a subsequent addition of a C1 fragment or,

more plausibly, co-oligomerization with other light alkenes under specific catalytic conditions.

A general, analogous synthesis involving the dimerization of isobutene provides a foundational

understanding of the reaction mechanics.[8]

Proposed Synthesis Workflow: Acid-Catalyzed Alkene
Oligomerization
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The following protocol is a representative method for the type of acid-catalyzed reaction that

would produce branched alkenes. The choice of catalyst and reaction conditions (temperature,

pressure) is critical for controlling the distribution of isomers.

Synthesis

Work-up & Purification

Isobutene Feedstock

Pressurized Reactor

Acid Catalyst Slurry
(e.g., Amberlyst, H₂SO₄)

Reaction under
Controlled T & P

Heat & Agitate Quench Reaction
(e.g., NaHCO₃ wash)

Cool & Depressurize Phase Separation Dry Organic Layer
(e.g., MgSO₄)

Organic Phase Fractional Distillation Pure 2,5,5-Trimethyl-2-hexene

Collect Fraction
(127-134 °C)

Click to download full resolution via product page

Caption: General workflow for synthesis and purification.

Experimental Protocol: Purification by Fractional
Distillation
Given that alkene oligomerization produces a mixture of isomers with closely related boiling

points, fractional distillation is the primary method for purification.

Apparatus Setup: Assemble a fractional distillation apparatus with a packed column (e.g.,

Vigreux or Raschig rings) to ensure high separation efficiency. The apparatus should be

equipped with a thermometer, heating mantle, condenser, and collection flask.

Charging the Flask: Charge the round-bottom flask with the crude isomeric mixture obtained

from the synthesis step. Add boiling chips to ensure smooth boiling.

Distillation: Gently heat the flask. As the mixture boils, the vapor will rise through the column.

Monitor the temperature at the head of the column.

Fraction Collection: Discard the initial, low-boiling forerun. Carefully collect the fraction that

distills within the expected boiling range of 2,5,5-trimethyl-2-hexene (127-134 °C).[3][7]
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Analysis: Analyze the collected fraction using Gas Chromatography (GC) or NMR

spectroscopy to confirm its purity.

Spectroscopic Characterization
Unambiguous identification of 2,5,5-trimethyl-2-hexene requires a combination of

spectroscopic techniques. Spectroscopic data for this compound is available in public

databases.[9][10][11]

Logical Flow of Spectroscopic Analysis
Mass Spectrometry (MS)

Confirms Molecular Weight (126.24)

NMR Spectroscopy
(¹H and ¹³C)

Confirms Connectivity & Structure

Structural Confirmation

Infrared (IR) Spectroscopy
Identifies Functional Groups (C=C)

Gas Chromatography (GC)
Assesses Purity & Isomer Ratio

Click to download full resolution via product page

Caption: Workflow for structural and purity confirmation.

¹H NMR Spectroscopy: The proton NMR spectrum is expected to show distinct signals

corresponding to the unique proton environments: a singlet for the nine protons of the
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sterically hindered tert-butyl group, singlets for the two methyl groups on the double bond, a

signal for the allylic methylene protons, and a signal for the vinylic proton.

¹³C NMR Spectroscopy: The carbon NMR spectrum will confirm the presence of nine carbon

atoms, including two quaternary carbons (one vinylic, one aliphatic), one tertiary vinylic

carbon, one methylene carbon, and five distinct methyl carbons.

Mass Spectrometry (MS): Electron ionization MS will show a molecular ion peak (M⁺) at m/z

= 126.[10] Key fragmentation patterns would include the loss of a methyl group (m/z = 111)

and, most prominently, the loss of a tert-butyl group (m/z = 69) due to the stability of the

resulting carbocation.

Infrared (IR) Spectroscopy: The IR spectrum will exhibit characteristic C-H stretching and

bending frequencies for alkanes and a key C=C stretching absorption around 1640-1680

cm⁻¹, confirming the presence of the alkene functional group.

Applications & Chemical Reactivity
The primary utility of 2,5,5-trimethyl-2-hexene lies in its role as a chemical intermediate.[1] Its

branched structure and alkene functionality make it a valuable building block.

Intermediate in Specialty Chemicals: It is used in the synthesis of fragrances and flavoring

agents, where the specific carbon skeleton imparts unique organoleptic properties.[1]

Polymer Modification: The double bond can be functionalized or polymerized, allowing it to

be used as a comonomer to modify the properties of polymers.[1]

Organic Synthesis: The alkene group is a site for numerous chemical transformations.

Representative Reaction: Catalytic Hydrogenation
A fundamental reaction of this alkene is catalytic hydrogenation to produce the corresponding

alkane, 2,5,5-trimethylhexane. This reaction is illustrative of the reactivity of the double bond.

The protocol below is adapted from a standard procedure for alkene hydrogenation.[12]

Inert Atmosphere: Charge a round-bottom flask with 2,5,5-trimethyl-2-hexene and a

suitable solvent (e.g., ethanol or ethyl acetate).
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Catalyst Addition: Under a positive flow of an inert gas like nitrogen, carefully add a catalytic

amount (e.g., 1-5 mol%) of palladium on carbon (10% Pd/C).[12]

Hydrogenation: Securely attach a balloon filled with hydrogen gas to the flask. Evacuate the

flask and backfill with hydrogen. Repeat this process three times to ensure the atmosphere

is replaced with hydrogen.

Reaction: Stir the mixture vigorously at room temperature. The reaction progress can be

monitored by TLC or GC by observing the disappearance of the starting material.

Work-up: Once the reaction is complete, carefully purge the system with nitrogen. Filter the

mixture through a pad of Celite® to remove the palladium catalyst. Caution: The catalyst-

Celite® pad should be kept wet with solvent as it can be pyrophoric in air.[12]

Purification: Remove the solvent from the filtrate via rotary evaporation to yield the product,

2,5,5-trimethylhexane.

Safety & Handling
2,5,5-Trimethyl-2-hexene is a flammable liquid and requires careful handling in a well-

ventilated area, away from ignition sources.[2][13]
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Safety Aspect Recommendation Source(s)

Handling

Handle in a well-ventilated

place, preferably a chemical

fume hood. Use non-sparking

tools and ground all equipment

to prevent static discharge.

Avoid contact with skin and

eyes.

[2][13][14]

Storage

Store in a tightly closed

container in a dry, cool, and

well-ventilated area. Keep

away from heat, sparks, open

flames, and direct sunlight.

[2][13][15]

Personal Protective Equipment

(PPE)

Wear protective gloves, safety

glasses with side shields or

goggles, and a flame-retardant

lab coat.

[2][13][16]

Incompatibilities
Avoid strong oxidizing agents

and acids.
[14]

Fire Fighting

Use dry chemical, CO₂, or

foam extinguishers. Water

spray may be used to cool

containers.

[14]

Conclusion
2,5,5-Trimethyl-2-hexene is a significant C9 branched alkene with established applications as

an intermediate in the chemical industry. Its synthesis is rooted in the fundamental principles of

carbocation chemistry, and its purification relies on standard organic laboratory techniques. A

thorough understanding of its physicochemical properties, spectroscopic signatures, and safety

protocols is essential for its effective and safe utilization in research and development settings.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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